1-Bromo-3-(4-methoxybenzyl)benzene

• IUPAC Name: 1-bromo-3-[(4-methoxyphenyl)methyl]benzene
• InChI: InChI=1S/C14H13BrO/c1-16-14-7-5-11(6-8-14)9-12-3-2-4-13(15)10-12/h2-8,10H,9H2,1H3
• InChI Key: KKPSLFBGGFDGRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CC(=CC=C2)Br
• Molecular Formula: C14H13BrO
• Molecular Weight: 277.16 g/mol

Description

1-Bromo-3-(4-methoxybenzyl)benzene is a chemical compound with the molecular formula C14H13BrO. It has a molecular weight of 277.16. It is used as a reagent for the protection of hydroxyl groups that can be removed by treatment with DDQ.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a bromo group and a methoxybenzyl group. The exact 3D structure can be viewed using specific software.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a density of 1.395 g/mL at 19 °C. More specific physical and chemical properties would require detailed experimental measurements.

Scientific Research Applications

1-Bromo-3-(4-methoxybenzyl)benzenezyl bromide has been used in a variety of scientific research applications, including the synthesis of aryl-substituted alcohols, the synthesis of polyhydroxy aromatic compounds, and the synthesis of polycyclic aromatic compounds. It has also been used as a reagent in the preparation of heterocyclic compounds and as a catalyst in the synthesis of heterocyclic compounds.

Mechanism of Action

Mode of Action

Brominated aromatic compounds are often involved in electrophilic aromatic substitution reactions . In such reactions, the bromine atom acts as a leaving group, facilitating the substitution of the bromine atom with another group .

Biochemical Pathways

The compound may participate in the Suzuki–Miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction is known for its mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Pharmacokinetics

The compound’s molecular weight (27716 g/mol) and physical form (liquid) suggest that it may have good absorption and distribution characteristics .

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of 1-Bromo-3-(4-methoxybenzyl)benzene . For instance, the Suzuki–Miyaura cross-coupling reaction, in which this compound may participate, is known to be influenced by the presence of a palladium catalyst and base .

Advantages and Limitations for Lab Experiments

The main advantage of 1-Bromo-3-(4-methoxybenzyl)benzenezyl bromide is that it is relatively inexpensive and readily available. Additionally, it is a stable compound that is not easily oxidized or hydrolyzed. The main limitation of 1-Bromo-3-(4-methoxybenzyl)benzenezyl bromide is that it is not water soluble, which can make it difficult to use in aqueous solutions.

Future Directions

In the future, 1-Bromo-3-(4-methoxybenzyl)benzenezyl bromide may be used in the development of new drugs, as it has been found to have some biological activity. Additionally, it may be used in the synthesis of polycyclic aromatic compounds, which are important in the development of new materials. Furthermore, it may be used in the synthesis of heterocyclic compounds, which are important in the development of new pharmaceuticals. Finally, it may be used in the synthesis of polyhydroxy aromatic compounds, which are important in the development of new polymers and materials.

Synthesis Methods

The synthesis of 1-Bromo-3-(4-methoxybenzyl)benzenezyl bromide can be achieved by reacting 1-Bromo-3-(4-methoxybenzyl)benzenezaldehyde with anhydrous hydrogen bromide in an inert solvent such as dichloromethane. The reaction is conducted at room temperature and the product is isolated by filtration.

Safety and Hazards

Handling 1-Bromo-3-(4-methoxybenzyl)benzene requires appropriate safety measures. It can cause skin irritation and serious eye damage. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, and clothing.